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Compound of Interest

Compound Name: 4-Bromo-4'-hydroxybiphenyl

Cat. No.: B1266404 Get Quote

Essential Safety and Handling Guide for 4-Bromo-4'-
hydroxybiphenyl
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

4-Bromo-4'-hydroxybiphenyl (CAS No. 29558-77-8). Adherence to these procedures is

critical for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Bromo-4'-hydroxybiphenyl is classified as a hazardous chemical, causing skin and serious

eye irritation, and may cause respiratory irritation.[1][2][3][4] Therefore, stringent adherence to

PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and/or Face

Shield

Goggles should provide a

complete seal around the eyes

and comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[5] A face shield may be

necessary for splash hazards.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[6] Gloves must

be inspected before use and

changed immediately upon

contamination.[7][8]

Body Laboratory Coat

A flame-resistant lab coat or a

chemical-resistant apron

should be worn to protect from

skin contact.[6]

Respiratory
NIOSH-approved Particulate

Respirator

To be used if dust formation is

likely or ventilation is

inadequate.[6]

Footwear Closed-toe Shoes
Required for all laboratory

work.[6]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle 4-Bromo-4'-hydroxybiphenyl in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation of dust.[1][5][6]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1][6]
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2. Donning PPE:

Before entering the designated handling area, put on all required PPE as detailed in Table 1.

3. Handling the Compound:

Avoid generating dust when handling the solid compound.[1][6]

Carefully weigh and transfer the solid within the fume hood.

If creating a solution, add the compound slowly to the solvent to prevent splashing.

Keep all containers with 4-Bromo-4'-hydroxybiphenyl tightly sealed when not in use.[1][6]

4. Post-Handling:

Decontaminate all surfaces within the fume hood that may have come into contact with the

compound.

Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.

Gloves should be removed last.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2][5]

Emergency and First-Aid Procedures
Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Remove contact lenses if present and easy to

do.[1][2] Seek immediate medical attention.[1][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothes and shoes.[1][5] If skin

irritation persists, get medical advice/attention.

[1][2]

Inhalation

Remove to fresh air.[1][5] If not breathing, give

artificial respiration.[1][5] If breathing is difficult,

give oxygen. Get medical attention if symptoms

occur.[1][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1][3] Do NOT induce vomiting.

Call a physician or poison control center

immediately.

Spill and Disposal Plan
Spill Response:

Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[1]

Large Spills: Evacuate the area and follow your institution's emergency procedures.

Waste Disposal:

4-Bromo-4'-hydroxybiphenyl is considered hazardous waste and must be disposed of

accordingly.[1]

Collect waste in a dedicated, compatible, and properly labeled, sealable container.[9]

Halogenated organic waste should be segregated from non-halogenated waste.[9]
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Do not empty into drains or dispose of in standard trash.[1][9]

Consult your institution's Environmental Health and Safety (EHS) office and adhere to all

federal, state, and local regulations for chemical waste disposal.[1][2]

Physical and Chemical Properties
Table 3: Properties of 4-Bromo-4'-hydroxybiphenyl

Property Value

CAS Number 29558-77-8[1][4]

Molecular Formula C12H9BrO[2][4]

Molecular Weight 249.10 g/mol [4]

Appearance White to cream powder/crystal[2][10]

Melting Point 164-170 °C[10]

Solubility Insoluble in water[9]
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Safe Handling Workflow for 4-Bromo-4'-hydroxybiphenyl
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Spill & Emergency Response
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Keep Container Closed
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After Handling
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Wash Hands Thoroughly Contact EHS for Disposal

Click to download full resolution via product page

Caption: Logical workflow for safely handling 4-Bromo-4'-hydroxybiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1266404?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA1081922&productDescription=4-BRMO-4+-HYDRXYBIPHENL+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/H0690_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10819~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2017:17:32~~4-Bromo-4-hydroxybiphenyl~~
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-4_-hydroxybiphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-4_-hydroxybiphenyl
https://www.fishersci.com/store/msds?partNumber=AC197980250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_N_chlorobenzamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromobiphenyl_A_Guide_for_Laboratory_Professionals.pdf
https://www.thermofisher.com/order/catalog/product/A10819.14
https://www.thermofisher.com/order/catalog/product/A10819.14
https://www.benchchem.com/product/b1266404#personal-protective-equipment-for-handling-4-bromo-4-hydroxybiphenyl
https://www.benchchem.com/product/b1266404#personal-protective-equipment-for-handling-4-bromo-4-hydroxybiphenyl
https://www.benchchem.com/product/b1266404#personal-protective-equipment-for-handling-4-bromo-4-hydroxybiphenyl
https://www.benchchem.com/product/b1266404#personal-protective-equipment-for-handling-4-bromo-4-hydroxybiphenyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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